24394-09-0((+)-Cnicin),Cnicin,C09362

(+)-Cnicin Properties

Names and Identifiers

- Butanoic acid,3,4-dihydroxy-2-methylene-,(3aR,4S,6E,10Z,11aR)-2,3,3a,4,5,8,9,11a-octahydro-10-(hydroxymethyl)-6-methyl-3-meth
- Butanoic acid,3,4-dihydroxy-2-methylene-,(3aR,4S,6E,10Z,11aR)-2,3,3a,4,5,8,9,11a-octahydro-10-(hydroxymethyl)-6-methyl-3-methylene-2-oxocyclodeca[b]furan-4-ylester, (3R)-
- Butanoic acid,3,4-dihydroxy-2-methylene-,(3aR,4S,6E,10Z,11aR)-2,3,3a,4,5,8,9,11a-octahydro-10-...
- Cnicin
- CNICIN(RG)
- CENTAURIN
- cnicine
- CYNISIN
- Butanoic acid, 3,4-dihydroxy-2-methylene-, 2,3,3a,4,5,8,9,11a-octahydro-10-(hydroxymethyl)-6-methyl-3-methylene-2-oxocyclodeca(b)furan-4-yl ester, (3aR-(3aR*,4S*(R*),6E,10Z,11aR*))-
- Q5137363
- (Z,E)-6.ALPHA.,8.ALPHA.,15-TRIHYDROXYGERMACRA-1(10),4,11(13)-TRIEN-12-OIC ACID 12,6-LACTONE 8-(3,4-DIHYDROXY-2-METHYLENEBUTYRATE)
- C998MWY30L
- DTXSID90878518
- UNII-C998MWY30L
- HY-137984
- CNICIN [MI]
- EINECS 246-221-8
- (3R)-3,4-DIHYDROXY-2-METHYLENEBUTANOIC ACID (3AR,4S,6E,10Z,11AR)-2,3,3A,4,5,8,9,11A-OCTAHYDRO-10-(HYDROXYMETHYL)-6-METHYL-3-METHYLENE-2-OXOCYCLODECA(B)FURAN-4-YL ESTER
- AKOS040760342
- 2,3,3a,4,5,8,9,11a-Octahydro-10-(hydroxymethyl)-6-methyl-3-methylene-2-oxocyclodeca(b)furan-4-yl 3,4-dihydroxy-2-methylenebutyrate
- C09362
- SCHEMBL1869092
- Germacra-1(10),4,11(13)-trien-12-oic acid, 6-alpha,8-alpha,15-trihydroxy-, 12,6-lactone, 8-(3,4-dihydroxy-2-methylenebutyrate)
- CS-0143484
- 24394-09-0
- DTXSID80871997
- FT-0645054
- 10-(Hydroxymethyl)-6-methyl-3-methylidene-2-oxo-2,3,3a,4,5,8,9,11a-octahydrocyclodeca[b]furan-4-yl 3,4-dihydroxy-2-methylidenebutanoate
- PD149226
- (+)-Cnicin
- DTXCID701016564
- ZTDFZLVUIVPZDU-QGNHJMHWSA-N
- (Z,E)-6ALPHA,8ALPHA,15-TRIHYDROXYGERMACRA-1(10),4,11(13)-TRIEN-12-OIC ACID 12,6-LACTONE 8-(3,4-DIHYDROXY-2-METHYLENEBUTYRATE)
- ((3aR,4S,6E,10Z,11aR)-10-(hydroxymethyl)-6-methyl-3-methylene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca(b)furan-4-yl) (3R)-3,4-dihydroxy-2-methylene-butanoate
- [(3aR,4S,6E,10Z,11aR)-10-(hydroxymethyl)-6-methyl-3-methylene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] (3R)-3,4-dihydroxy-2-methylene-butanoate
- +Expand
- MDL： MFCD00075707
- InChIKey： ZTDFZLVUIVPZDU-DXGIMEHUSA-N
- Inchi： InChI=1S/C20H26O7/c1-11-5-4-6-14(9-21)8-17-18(13(3)20(25)27-17)16(7-11)26-19(24)12(2)15(23)10-22/h5,8,15-18,21-23H,2-4,6-7,9-10H2,1H3/b11-5-,14-8+/t15?,16-,17+,18+/m0/s1
- SMILES： OCC(C(C(O[C@H]1CC(C)=CCCC(CO)=C[C@H]2OC(C(=C)[C@H]12)=O)=O)=C)O |c:9,15,&1:6,17,22|

Computed Properties

Exact Mass: 378.16800
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 6
Monoisotopic Mass: 378.16785316g/mol
Heavy Atom Count: 27
Complexity: 688
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 4
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 2
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.2
Topological Polar Surface Area: 113Å²

Experimental Properties

LogP: 0.95430
PSA: 113.29000
Melting Point: 330 ºC
Solubility: Slightly soluble (3 g/l) (25 º C),
Specific Rotation: D20 +158° (c = 2.3 in ethanol)
Density: 1.27±0.1 g/cm3 (20 ºC 760 Torr),

(+)-Cnicin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AF29947-1mg	CNICIN	24394-09-0	≥98%（HPLC）	1mg	$167.00
abcr	AB165516-10 mg	Cnicin; .	24394-09-0		10 mg	€134.30	2023-07-20
MedChemExpress	HY-137984-1mg	Cnicin	24394-09-0	99.88%	1mg	￥1620
PhytoLab	80384-50mg	Cnicin	24394-09-0	≥ 90.0 %	50mg	€940.5
TargetMol Chemicals	TN1515-10 mg	Cnicin	24394-09-0	98%	10mg	￥ 3,210
TRC	C014489-1mg	(+)-Cnicin	24394-09-0		1mg	$ 253.00	2023-04-18
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1515-1 mg	Cnicin	24394-09-0		1mg	￥2737.00	2022-04-26
SHENG KE LU SI SHENG WU JI SHU	sc-281637-5 mg	Cnicin,	24394-09-0		5mg	￥3,384.00	2023-07-11
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PHL80384-10MG	Cnicin	24394-09-0		10mg	¥5848.28	2023-10-14

(+)-Cnicin Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:24394-09-0)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:24394-09-0)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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Cas no 24394-09-0 ((+)-Cnicin)